Cas no 1431962-52-5 (4-Amino-1H-pyrazole-3-carboxylic acid hydrochloride)

• Product Name: 4-Amino-1H-pyrazole-3-carboxylic acid hydrochloride
• CAS No: 1431962-52-5
• MF: C₄H₆ClN₃O₂
• MW: 163.562339305878
• MDL: MFCD25371091
• CID: 2950576
• PubChem ID: 53444512
• Update Time: 2025-09-25

4-Amino-1H-pyrazole-3-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-氨基-2H-吡唑-3-甲酸
• 4-Amino-1H-pyrazole-3-carboxylic acid hydrochloride
• 4-amino-1H-pyrazole-5-carboxylic acid;hydrochloride
• 4-AMino-2H-pyrazole-3-carboxylic acid

• MDL： MFCD25371091
• Inchi： 1S/C4H5N3O2.ClH/c5-2-1-6-7-3(2)4(8)9;/h1H,5H2,(H,6,7)(H,8,9);1H
• InChI Key： XCUMKBFRBYAOFD-UHFFFAOYSA-N
• SMILES： Cl.OC(C1=C(C=NN1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 127
• Topological Polar Surface Area: 92

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives